Cas no 61890-04-8 (methyl 2-(thietan-3-ylidene)acetate)

• Product Name: methyl 2-(thietan-3-ylidene)acetate
• CAS No: 61890-04-8
• MF: C₆H₈O₂S
• MW: 144.191520690918
• MDL: MFCD22372052
• CID: 1630826
• PubChem ID: 12300316
• Update Time: 2025-11-02

methyl 2-(thietan-3-ylidene)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 3-thietanylidene-, methyl ester
• Methyl 2-(thietan-3-ylidene)acetate
• SCHEMBL15965602
• MFCD22372052
• PB43167
• PS-16620
• AMY32169
• SY321948
• 61890-04-8
• E73546
• DB-297812
• methyl2-(thietan-3-ylidene)acetate
• methyl 2-(thietan-3-ylidene)acetate

• MDL： MFCD22372052
• Inchi： 1S/C6H8O2S/c1-8-6(7)2-5-3-9-4-5/h2H,3-4H2,1H3
• InChI Key： ZKWQZHXNTSYHAQ-UHFFFAOYSA-N
• SMILES： S1C/C(=C/C(=O)OC)/C1

Computed Properties

• Exact Mass: 144.02454
• Monoisotopic Mass: 144.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3

Additional information on methyl 2-(thietan-3-ylidene)acetate

Research Brief on Methyl 2-(Thietan-3-ylidene)acetate (CAS: 61890-04-8): Recent Advances and Applications

Methyl 2-(thietan-3-ylidene)acetate (CAS: 61890-04-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. Recent studies have highlighted its unique structural properties, which make it a promising candidate for drug discovery and development.

The compound's thietane ring, a four-membered sulfur-containing heterocycle, is of particular interest due to its potential to modulate biological pathways. Researchers have explored its role as a building block in the synthesis of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that methyl 2-(thietan-3-ylidene)acetate can serve as a precursor for the development of protease inhibitors, which are crucial in targeting viral and bacterial infections.

In addition to its synthetic utility, methyl 2-(thietan-3-ylidene)acetate has shown promise in preclinical studies for its anti-inflammatory and anticancer properties. A recent in vitro study revealed that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, with minimal effects on healthy cells. This selectivity is attributed to the compound's ability to interfere with specific metabolic pathways unique to cancer cells.

From a methodological perspective, advancements in catalytic asymmetric synthesis have enabled more efficient production of methyl 2-(thietan-3-ylidene)acetate and its derivatives. A 2024 report in Organic Letters detailed a novel palladium-catalyzed approach that significantly improves yield and enantioselectivity, addressing previous challenges in scalability. This breakthrough is expected to facilitate further pharmacological evaluations and clinical translation.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of methyl 2-(thietan-3-ylidene)acetate-based therapeutics. Current research is focused on structural modifications to enhance bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the transition from bench to bedside.

In conclusion, methyl 2-(thietan-3-ylidene)acetate (CAS: 61890-04-8) represents a versatile scaffold with significant potential in drug discovery. Its unique chemical properties and demonstrated biological activities position it as a valuable tool for addressing unmet medical needs. Future research directions include expanding its therapeutic applications and refining synthetic methodologies to support large-scale production.